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Compound of Interest

Compound Name: Ethoxyethyne

Cat. No.: B1361780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety protocols for the

handling and storage of ethoxyethyne (ethoxyacetylene). Given its highly reactive and

flammable nature, strict adherence to these guidelines is critical to ensure the safety of

laboratory personnel and the integrity of research. This document outlines the known hazards,

provides detailed experimental procedures for its synthesis and purification, and establishes

clear protocols for emergency situations.

Hazard Identification and Quantitative Data
Ethoxyethyne is a highly flammable and reactive alkyne. While specific quantitative data on its

toxicity and explosivity are not widely documented in publicly available safety literature, its

chemical structure suggests significant hazards. The sodium salt intermediate formed during its

synthesis is known to be pyrophoric.[1]

Table 1: Quantitative Data for Ethoxyethyne and Related Safety Information

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1361780?utm_src=pdf-interest
https://www.benchchem.com/product/b1361780?utm_src=pdf-body
https://www.benchchem.com/product/b1361780?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=CV4P0404
https://www.benchchem.com/product/b1361780?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value/Information Source(s)

Chemical Formula C₄H₆O [2]

Molecular Weight 70.09 g/mol [2]

CAS Number 927-80-0 [2]

Appearance Liquid

Boiling Point 49-51°C at 749 mmHg [1]

Refractive Index (n²⁵/D) 1.3790 [1]

Density (at 25°C)
0.732 g/mL (for a ~40 wt. %

solution in hexanes)

Occupational Exposure Limits

(OELs)

No specific OELs have been

established for ethoxyethyne.

It is recommended to handle it

in a well-ventilated fume hood

to minimize exposure.

[3][4][5][6][7]

Toxicity Data (LD₅₀/LC₅₀)

Specific LD₅₀/LC₅₀ data for

ethoxyethyne is not readily

available. The product is

reported to have lachrymatory

properties.[1]

[2][8][9][10][11]

Flammability

Highly flammable liquid and

vapor.[2] Vapors can form

explosive mixtures with air.

[2][12]

Stability Acetylenic compounds,

especially haloacetylenes and

heavy metal salts of

acetylenes, can be shock-

sensitive.[13] While specific

data for ethoxyethyne is

unavailable, it should be

treated as potentially unstable,

[13]
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especially in the presence of

metals or upon heating.

Personal Protective Equipment (PPE)
Due to the hazardous nature of ethoxyethyne and its intermediates, a stringent PPE protocol

is mandatory.

Eye and Face Protection: Chemical safety goggles and a face shield are required at all

times.[14]

Skin Protection: A flame-resistant lab coat, fully buttoned, along with chemical-resistant

gloves (e.g., nitrile) are essential. For procedures with a high risk of splashing, consider

double-gloving.[14]

Respiratory Protection: All work with ethoxyethyne must be conducted in a certified

chemical fume hood.[14] If there is a risk of exceeding exposure limits, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors should be used.[14]

Footwear: Fully enclosed, chemical-resistant footwear must be worn.

Experimental Protocols
The following are detailed procedures for the synthesis and purification of ethoxyethyne,

adapted from established literature.

Synthesis of Ethoxyethyne from Diethylchloroacetal
This procedure is adapted from Organic Syntheses.[1] Caution: This synthesis involves a

pyrophoric intermediate and a lachrymatory product. All steps must be performed under an

inert atmosphere and with appropriate shielding.[1]

Materials:

1-L three-necked flask

Cold-finger condenser (cooled with dry ice)
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Soda-lime tower

Gas absorption trap

Inlet tube

100-mL dropping funnel

Anhydrous liquid ammonia (500 mL)

Hydrated ferric nitrate (0.5 g)

Clean, freshly cut sodium (38 g, 1.65 g atoms)

Diethylchloroacetal (76.5 g, 0.50 mole)

Saturated sodium chloride solution (325 mL, cooled to -20°C)

Saturated aqueous solution of sodium dihydrogen phosphate

Anhydrous calcium chloride (approx. 4 g)

Dry ice-trichloroethylene bath

Procedure:

Preparation of Sodium Amide: In the 1-L three-necked flask equipped with a cold-finger

condenser and gas inlet tube, prepare a solution of sodium amide in liquid ammonia.

Introduce 500 mL of anhydrous liquid ammonia. Add 0.5 g of hydrated ferric nitrate, followed

by 38 g of freshly cut sodium.[1]

Reaction with Diethylchloroacetal: Once the sodium is completely converted to sodium

amide, replace the inlet tube with a dropping funnel. Add 76.5 g of diethylchloroacetal over

15-20 minutes with manual agitation. Swirl the mixture for an additional 15 minutes.[1]

Removal of Ammonia and Hydrolysis: Evaporate the ammonia using a stream of pure

nitrogen. Cool the flask to -70°C in a dry ice-trichloroethylene bath. CRITICAL STEP: Rapidly

add 325 mL of a pre-cooled (-20°C) saturated sodium chloride solution with vigorous
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agitation. This step is crucial and must be performed with caution as the sodium derivative of

ethoxyethyne is extremely pyrophoric.[1]

Isolation of Crude Product: Fit the flask with a still head connected to a trap cooled to -70°C.

Slowly heat the flask to 100°C on a steam bath. The condensate collected in the trap is the

crude ethoxyethyne.[1]

Neutralization and Drying: Allow the condensate to warm to 0°C. Re-cool the trap to -70°C

and neutralize the mixture by the dropwise addition of a saturated aqueous solution of

sodium dihydrogen phosphate. Freeze the aqueous layer by cooling with dry ice and decant

the supernatant liquid. Dry the product over approximately 4 g of anhydrous calcium

chloride.[1]

Purification by Distillation: Remove the drying agent by filtration. Distill the filtrate through a

column packed with glass helices to yield pure ethoxyethyne (b.p. 49–51°/749 mm).[1] The

distillation should be conducted in a hood as the product is lachrymatory.[1]

A More Convenient Synthesis Procedure
An alternative, more convenient procedure that avoids the use of liquid ammonia has been

reported.[15] This method involves the reaction of chloroacetaldehyde diethyl acetal with a

solution of n-BuLi and diethylamine in THF at 0°C.[15]

Materials:

Diethylamine

Tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) in hexanes

Chloroacetaldehyde diethyl acetal

Procedure:

To a solution of diethylamine (160 mmol) in THF (300 mL) at 0°C, add a 2.30 M solution of n-

BuLi (142 mmol) in hexanes.[15]
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Stir the solution for 10 minutes, then add chloroacetaldehyde diethyl acetal (45.9 mmol) over

5 minutes.[15]

Stir the solution for 30 minutes at 0°C.[15]

The product can be isolated and purified by flash chromatography.[15]

Safe Storage
Containers: Store ethoxyethyne in a tightly closed container.[2]

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent reaction

with air and moisture.

Temperature: Store in a cool, dry, and well-ventilated area, away from heat, sparks, and

open flames.[2] A storage temperature of 2-8°C is recommended.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and heavy

metals.[12][13][16][17] Acetylenic compounds can form explosive salts with heavy metals like

copper, silver, and mercury.[13]

Labeling: All containers must be clearly labeled with the chemical name, concentration, and

associated hazards.

Emergency Procedures
Spill Response
For small spills:

Evacuate and Isolate: Alert personnel in the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated.

Absorb: Use a non-combustible absorbent material, such as sand or earth, to contain and

absorb the spill.[18] Do not use paper towels as they are combustible.[18]

Collect: Carefully collect the absorbed material into a sealable container for hazardous waste

disposal.[18]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://pubs.acs.org/doi/pdf/10.1021/jo00387a051
https://pubs.acs.org/doi/pdf/10.1021/jo00387a051
https://pubs.acs.org/doi/pdf/10.1021/jo00387a051
https://www.benchchem.com/product/b1361780?utm_src=pdf-body
https://www.chemicalbook.com/msds/Ethoxyethyne.htm
https://www.chemicalbook.com/msds/Ethoxyethyne.htm
https://www.sigmaaldrich.cn/CN/en/sds/sial/31601
https://ehs.utk.edu/wp-content/uploads/2017/06/Incompatible-Chemicals-List.pdf
https://research.usu.edu/ehs/training-and-resources/incompatible-chemicals
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-k-incompatible-chemicals
https://ehs.utk.edu/wp-content/uploads/2017/06/Incompatible-Chemicals-List.pdf
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

For large spills:

Evacuate the entire laboratory immediately.

Activate the fire alarm.

Contact emergency services and the institutional safety office.

Fire Fighting
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2] Do not

use water, as it may be ineffective and can spread the flammable liquid.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Procedure: Move containers from the fire area if it can be done without risk. Use water spray

to cool fire-exposed containers.

First Aid
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

plenty of water for at least 15 minutes.[2] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[2] If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.[2]

Quenching and Disposal
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Quenching of Pyrophoric Intermediates
The sodium derivative of ethoxyethyne formed during the Organic Syntheses procedure is

pyrophoric and must be handled with extreme care.[1] Quenching should be performed under

an inert atmosphere in a fume hood.[19]

A general procedure for quenching pyrophoric materials involves the slow, dropwise addition of

a less reactive alcohol like isopropanol at a low temperature (e.g., 0°C), followed by a more

reactive alcohol like ethanol or methanol, and finally, water.[19][20][21]

Disposal of Ethoxyethyne Waste
All waste containing ethoxyethyne must be treated as hazardous waste.

Collect waste in a properly labeled, sealed container.

The waste should be disposed of through an approved hazardous waste management

program in accordance with local, state, and federal regulations.[22]

Visualized Workflows and Logical Relationships
Synthesis and Purification Workflow
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Synthesis of Ethoxyethyne

Purification

Prepare Sodium Amide in Liquid Ammonia

Add Diethylchloroacetal

Evaporate Ammonia

Quench Pyrophoric Intermediate with Cold Saturated NaCl Solution

Isolate Crude Product by Cold Trap Distillation

Neutralize with Saturated NaH2PO4

Dry with Anhydrous CaCl2

Fractional Distillation

Pure Ethoxyethyne

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of ethoxyethyne.
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Spill Response Decision Tree

Ethoxyethyne Spill Occurs

Is the spill large?

Evacuate Laboratory
Activate Fire Alarm

Call Emergency Services

Yes Is it safe to handle?

No

No

Alert Personnel
Restrict Area

Yes

Don Appropriate PPE

Absorb with Non-Combustible Material

Collect for Hazardous Waste Disposal

Decontaminate Spill Area

Click to download full resolution via product page
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Caption: Decision tree for responding to an ethoxyethyne spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Organic Syntheses Procedure [orgsyn.org]

2. Ethoxyethyne - Safety Data Sheet [chemicalbook.com]

3. Chemical Substances | Occupational Health and Safety Legislation [search-ohs-
laws.alberta.ca]

4. Permissible Exposure Limits – OSHA Annotated Table Z-1 | Occupational Safety and
Health Administration [osha.gov]

5. osha.gov [osha.gov]

6. Occupational exposure limits substance evaluations - ECHA [echa.europa.eu]

7. hse.gov.uk [hse.gov.uk]

8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

10. cpachem.com [cpachem.com]

11. glenresearch.com [glenresearch.com]

12. sigmaaldrich.cn [sigmaaldrich.cn]

13. ehs.utk.edu [ehs.utk.edu]

14. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

15. pubs.acs.org [pubs.acs.org]

16. Incompatible Chemicals | Office of Research Environmental Health and Safety | USU
[research.usu.edu]

17. Appendix K - Incompatible Chemicals | Environment, Health and Safety [ehs.cornell.edu]

18. - Division of Research Safety | Illinois [drs.illinois.edu]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1361780?utm_src=pdf-body
https://www.benchchem.com/product/b1361780?utm_src=pdf-custom-synthesis
https://orgsyn.org/demo.aspx?prep=CV4P0404
https://www.chemicalbook.com/msds/Ethoxyethyne.htm
https://search-ohs-laws.alberta.ca/legislation/occupational-health-and-safety-code/schedule-1-chemical-substances/
https://search-ohs-laws.alberta.ca/legislation/occupational-health-and-safety-code/schedule-1-chemical-substances/
https://www.osha.gov/annotated-pels/table-z-1
https://www.osha.gov/annotated-pels/table-z-1
https://www.osha.gov/chemicaldata
https://echa.europa.eu/oels-activity-list
https://www.hse.gov.uk/coshh/basics/exposurelimits.htm
https://pim-resources.coleparmer.com/sds/90868.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P1011S51.TXT
https://www.cpachem.com/msds?num=SB26990&dnl=sd_-_1%2C2-Diethoxyethane_%5BCAS_629-14-1%5D_%28SB26990%29_%28EU%29.pdf
https://www.glenresearch.com/media/productattach/import/sds/m50-1905.pdf
https://www.sigmaaldrich.cn/CN/en/sds/sial/31601
https://ehs.utk.edu/wp-content/uploads/2017/06/Incompatible-Chemicals-List.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://pubs.acs.org/doi/pdf/10.1021/jo00387a051
https://research.usu.edu/ehs/training-and-resources/incompatible-chemicals
https://research.usu.edu/ehs/training-and-resources/incompatible-chemicals
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-k-incompatible-chemicals
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


19. chemistry.nd.edu [chemistry.nd.edu]

20. epfl.ch [epfl.ch]

21. ehs.ucr.edu [ehs.ucr.edu]

22. ehs.okstate.edu [ehs.okstate.edu]

To cite this document: BenchChem. [In-Depth Technical Guide to the Safe Handling and
Storage of Ethoxyethyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361780#safety-protocols-for-handling-and-storing-
ethoxyethyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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